methyl 4-((7-(3-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)methyl)benzoate

• IUPAC Name: methyl 4-[[7-(3-methoxyphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]methyl]benzoate
• InChI: InChI=1S/C22H19N3O4S/c1-13-23-19-20(30-13)18(16-5-4-6-17(11-16)28-2)24-25(21(19)26)12-14-7-9-15(10-8-14)22(27)29-3/h4-11H,12H2,1-3H3
• InChI Key: VABQMFOXIKFYHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC3=CC=C(C=C3)C(=O)OC)C4=CC(=CC=C4)OC
• Molecular Formula: C22H19N3O4S
• Molecular Weight: 421.5 g/mol

Description

Methyl 4-((7-(3-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)methyl)benzoate is a useful research compound. Its molecular formula is C22H19N3O4S and its molecular weight is 421.47. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods

The synthesis of novel compounds often serves as the foundation for discovering new drugs and materials. For example, the facile synthesis of novel 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones demonstrates the potential for creating new molecules with unique properties (Koza et al., 2013). This approach could be applied to the synthesis of methyl 4-((7-(3-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)methyl)benzoate, exploring its utility in various fields such as medicinal chemistry or material science.

Potential Biological Activities

Related compounds have been synthesized and evaluated for their biological activities. The exploration of such compounds includes the synthesis of intermediates for natural products with biological activities (Lou Hong-xiang, 2012). Although the direct application to the compound is not specified, the methodologies and the biological activities of similar compounds suggest potential research avenues in drug discovery and development.

Material Science Applications

Compounds with complex structures, including those related to this compound, may find applications in material science. The synthesis and functionalization of such compounds can lead to new materials with unique optical, electrical, or mechanical properties. The research into similar compounds' synthesis and application provides a foundation for exploring these applications further.

Chemical Synthesis and Methodology Development

The development of new chemical synthesis methods is a crucial aspect of advancing scientific research. The methodologies used to synthesize related compounds, such as methyl 4-(5-formyl-2-methoxyphenoxy)benzoate, can be adapted and optimized for the synthesis of this compound (Bonini et al., 2003). These methodologies not only enhance our understanding of chemical reactions but also open up new possibilities for creating compounds with specific desired properties.